Cas no 1807143-29-8 (2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid
• CAS No: 1807143-29-8
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4803673
• Update Time: 2025-06-09

2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid

• Inchi： 1S/C9H8F2N2O4/c1-4-5(2-7(14)15)6(13(16)17)3-12-8(4)9(10)11/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： KEYLGOJSRPDJQJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(=CN=1)[N+](=O)[O-])CC(=O)O)F

Computed Properties

• Exact Mass: 246.045
• Monoisotopic Mass: 246.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid

2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid (CAS No. 1807143-29-8)

The compound 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid, with the CAS registry number 1807143-29-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and agricultural science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with an acetic acid moiety attached at the 4-position of the pyridine ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid in the development of novel agrochemicals and biomedical agents. For instance, researchers have explored its role as a herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Additionally, its nitro group has been shown to exhibit antimicrobial activity, making it a promising candidate for the development of new antibiotics. The acetic acid moiety further enhances its solubility and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These developments have been documented in leading journals such as *Journal of Organic Chemistry* and *Green Chemistry*, underscoring the compound's importance in modern chemical research.

In terms of applications, 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid has been extensively studied for its role in pest control and disease management. Its ability to target specific biochemical pathways makes it highly selective, reducing off-target effects and minimizing environmental impact. Furthermore, its structural versatility allows for modifications that can enhance its efficacy in different biological systems.

Recent breakthroughs in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Advanced molecular modeling techniques have revealed how the arrangement of substituents on the pyridine ring influences its reactivity and selectivity. These findings have paved the way for the design of more potent derivatives with enhanced pharmacokinetic properties.

Despite its numerous advantages, the use of 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid is not without challenges. Issues such as scalability, cost-effectiveness, and regulatory compliance must be addressed to ensure its widespread adoption. However, ongoing research continues to address these limitations, with promising results emerging from collaborative efforts between academic institutions and industry leaders.

In conclusion, 2-(Difluoromethyl)-3-methyl-5-nitropyridine-4-acetic acid (CAS No. 1807143-29-8) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with cutting-edge advancements in synthesis and application development, positions it as a key player in diverse scientific domains. As research progresses, this compound is expected to unlock new possibilities in fields ranging from agriculture to medicine, solidifying its place as an essential tool in contemporary science.